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Compound of Interest

Compound Name: 2-Butoxybenzenesulfonyl chloride

CAS No.: 69129-39-1

Cat. No.: B3193198

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Direct experimental data and literature specifically detailing the applications of 2-
butoxybenzenesulfonyl chloride are limited. This guide, therefore, extrapolates its potential

uses based on the well-established and extensively documented reactivity of the broader class

of aryl sulfonyl chlorides. The principles and protocols described herein are grounded in

foundational organic chemistry and serve as a robust framework for exploring the utility of this

specific reagent.

Part 1: Core Chemical Profile and Strategic
Considerations
Aryl sulfonyl chlorides are a cornerstone class of organic compounds, distinguished by a

sulfonyl chloride functional group (-SO₂Cl) attached to an aromatic ring.[1] Their significance

stems from the highly electrophilic nature of the sulfur atom, which makes them versatile and

powerful intermediates in a vast array of chemical transformations.[1][2]
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The subject of this guide, 2-butoxybenzenesulfonyl chloride, introduces a butoxy (-

O(CH₂)₃CH₃) group at the ortho position of the benzene ring. This substituent is anticipated to

modulate the parent molecule's properties in several key ways:

Steric Influence: The ortho-butoxy group introduces steric hindrance around the sulfonyl

chloride reaction center. This can influence reaction kinetics, potentially favoring certain

nucleophiles or reaction conditions over others.

Electronic Effects: The butoxy group is an electron-donating group through resonance, which

can slightly modulate the electrophilicity of the sulfonyl sulfur.

Physicochemical Properties: The alkyl chain of the butoxy group will increase the lipophilicity

and solubility of the molecule in organic solvents compared to unsubstituted benzenesulfonyl

chloride.[3][4] This can be a significant advantage in designing reaction conditions and

simplifying purification processes.

These modulations provide a strategic basis for its application in specialized contexts where

fine-tuning of reactivity and physical properties is desired.

Table 1: Predicted Physicochemical Properties of 2-
Butoxybenzenesulfonyl Chloride vs. Benzenesulfonyl
Chloride
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Property
Benzenesulfonyl
Chloride

2-
Butoxybenzenesulf
onyl Chloride
(Predicted)

Rationale for
Prediction

Molecular Formula C₆H₅SO₂Cl C₁₀H₁₃SO₃Cl Addition of C₄H₈O

Molecular Weight 176.62 g/mol ~248.72 g/mol
Increased mass from

butoxy group

Appearance
Colorless to pale

yellow solid/liquid[3]

Colorless to pale

yellow liquid/solid

Similar chromophore,

potential for lower

melting point

Solubility

Soluble in organic

solvents; hydrolyzes

in water[3]

Higher solubility in

nonpolar organic

solvents

Increased lipophilicity

from the C4 alkyl

chain

Reactivity
Highly reactive

electrophile[2][3]

Highly reactive

electrophile,

potentially moderated

by steric hindrance

The core -SO₂Cl

group dictates

reactivity

Part 2: Primary Application in Medicinal Chemistry -
The Sulfonamide Scaffold
The most prominent application of any aryl sulfonyl chloride is in the synthesis of sulfonamides.

[1][5] This functional group is a privileged scaffold in medicinal chemistry, found in a wide array

of therapeutics, including antibacterial, anticancer, antiviral, and anti-inflammatory agents.[6][7]

[8][9] The reaction involves the nucleophilic attack of a primary or secondary amine on the

electrophilic sulfur atom of the sulfonyl chloride, displacing the chloride and forming a stable S-

N bond.[10]

The introduction of the 2-butoxy group offers a unique vector for analog synthesis. By reacting

2-butoxybenzenesulfonyl chloride with a library of diverse amines, researchers can rapidly

generate novel chemical entities. The butoxy moiety can probe specific hydrophobic pockets

within a biological target's binding site, potentially enhancing potency or selectivity.
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Diagram 1: General Synthesis of Novel Sulfonamides
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2-Butoxybenzenesulfonyl
Chloride

2-Butoxy-N-alkyl/aryl-
benzenesulfonamide

 Reaction with Amine

Primary or Secondary
Amine (R-NH₂)

HCl (neutralized by base)

 Forms

Protection Step

Deprotection Step

R-NH₂

2-Butoxybenzenesulfonyl
Chloride + Base

Protected Amine
(Sulfonamide)

Deprotection Conditions
(e.g., Reductive Cleavage)

 Synthetic Steps

R-NH₂
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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